7-[(4aR,7aR)-1,2,3,4,4a,5,7,7a-octahydropyrrolo[3,4-b]pyridin-6-yl]-1-cyclopropyl-8-fluoro-6-methoxy-4-oxoquinoline-3-carboxylic acid

• Molecular Formula: C21H24FN3O4
• Molecular Weight: 401.4 g/mol
• IUPAC Name: 7-[(4aR,7aR)-1,2,3,4,4a,5,7,7a-octahydropyrrolo[3,4-b]pyridin-6-yl]-1-cyclopropyl-8-fluoro-6-methoxy-4-oxoquinoline-3-carboxylic acid
• InChI: InChI=1S/C21H24FN3O4/c1-29-16-7-13-18(25(12-4-5-12)9-14(20(13)26)21(27)28)17(22)19(16)24-8-11-3-2-6-23-15(11)10-24/h7,9,11-12,15,23H,2-6,8,10H2,1H3,(H,27,28)/t11-,15+/m1/s1
• InChI Key: UGXNFVOVJRJWHB-ABAIWWIYSA-N
• Isomeric SMILES: COC1=C(C(=C2C(=C1)C(=O)C(=CN2C3CC3)C(=O)O)F)N4C[C@H]5CCCN[C@H]5C4
• Canonical SMILES: COC1=C(C(=C2C(=C1)C(=O)C(=CN2C3CC3)C(=O)O)F)N4CC5CCCNC5C4

Description

7-[(4aR,7aR)-1,2,3,4,4a,5,7,7a-octahydropyrrolo[3,4-b]pyridin-6-yl]-1-cyclopropyl-8-fluoro-6-methoxy-4-oxoquinoline-3-carboxylic acid is a complex organic compound with significant applications in medicinal chemistry. It is structurally related to moxifloxacin, a well-known antibiotic, and is often studied for its potential therapeutic properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound involves multiple steps, starting from readily available precursors. The key steps include:

Formation of the quinoline core: This is typically achieved through a series of cyclization reactions.

Introduction of the cyclopropyl group: This step often involves cyclopropanation reactions.

Incorporation of the pyrrolo[3,4-b]pyridine moiety: This is done through a series of condensation and cyclization reactions.

Industrial Production Methods

Industrial production methods for this compound are designed to be efficient and scalable. They often involve:

Optimization of reaction conditions: To maximize yield and purity.

Use of catalytic processes: To enhance reaction rates and selectivity.

Purification techniques: Such as crystallization and chromatography to obtain the final product in high purity.

Chemical Reactions Analysis

Types of Reactions

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the functional groups present in the molecule.

Substitution: Both nucleophilic and electrophilic substitution reactions are common.

Common Reagents and Conditions

Oxidizing agents: Such as potassium permanganate and chromium trioxide.

Reducing agents: Like lithium aluminum hydride and sodium borohydride.

Substitution reagents: Including halogens and alkylating agents.

Major Products

The major products formed from these reactions include various derivatives of the original compound, which can have different biological activities and properties .

Scientific Research Applications

This compound has a wide range of scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its interactions with biological macromolecules.

Medicine: Investigated for its potential as an antibiotic and other therapeutic uses.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of this compound involves:

Inhibition of bacterial enzymes: It targets enzymes essential for bacterial DNA replication and repair.

Disruption of cellular processes: By binding to specific molecular targets, it disrupts vital cellular processes, leading to bacterial cell death.

Comparison with Similar Compounds

Similar Compounds

Moxifloxacin: A closely related antibiotic with a similar structure.

Levofloxacin: Another fluoroquinolone antibiotic with comparable properties.

Ciprofloxacin: Known for its broad-spectrum antibacterial activity.

Uniqueness

This compound is unique due to its specific structural features, such as the pyrrolo[3,4-b]pyridine moiety and the cyclopropyl group, which contribute to its distinct biological activity and potential therapeutic applications .